Cas no 21398-42-5 (3-Ethyloxan-4-one)
3-Ethyloxan-4-one structure
Product Name:3-Ethyloxan-4-one
CAS No:21398-42-5
MF:C7H12O2
MW:128.168982505798
MDL:MFCD18374985
CID:1400690
PubChem ID:23533600
Update Time:2025-04-20
3-Ethyloxan-4-one Chemical and Physical Properties
Names and Identifiers
-
- 4H-Pyran-4-one, 3-ethyltetrahydro-
- 3-ethyloxan-4-one
- 3-ethyl-tetrahydropyran-4-one
- 3-ETHYLTETRAHYDRO-4H-PYRAN-4-ONE
- 3-Ethyl-tetrahydro-pyran-4-one
- 2269AJ
- 3-ethyldihydro-2H-pyran-4(3H)-one
- AB75455
- CS-0342739
- AKAUOFGOKSBMMQ-UHFFFAOYSA-N
- MFCD18374985
- 21398-42-5
- F75886
- DA-08221
- EN300-76955
- SCHEMBL3327529
- 3-Ethyloxan-4-one
-
- MDL: MFCD18374985
- Inchi: 1S/C7H12O2/c1-2-6-5-9-4-3-7(6)8/h6H,2-5H2,1H3
- InChI Key: AKAUOFGOKSBMMQ-UHFFFAOYSA-N
- SMILES: O1CCC(C(CC)C1)=O
Computed Properties
- Exact Mass: 128.08376
- Monoisotopic Mass: 128.083729621 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 128.17
- XLogP3: 0.5
- Topological Polar Surface Area: 26.3
Experimental Properties
- PSA: 26.3
3-Ethyloxan-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 10R0633-1g |
3-Ethyl-tetrahydro-pyran-4-one |
21398-42-5 | 98% | 1g |
6767.38CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 10R0633-5g |
3-Ethyl-tetrahydro-pyran-4-one |
21398-42-5 | 98% | 5g |
25424.31CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 10R0633-500mg |
3-Ethyl-tetrahydro-pyran-4-one |
21398-42-5 | 98% | 500mg |
3807.71CNY | 2021-05-08 | |
| eNovation Chemicals LLC | Y1128855-250mg |
3-Ethyl-tetrahydro-pyran-4-one |
21398-42-5 | 95% | 250mg |
$340 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1128855-500mg |
3-Ethyl-tetrahydro-pyran-4-one |
21398-42-5 | 95% | 500mg |
$555 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1128855-1g |
3-Ethyl-tetrahydro-pyran-4-one |
21398-42-5 | 95% | 1g |
$780 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1128855-5g |
3-Ethyl-tetrahydro-pyran-4-one |
21398-42-5 | 95% | 5g |
$3100 | 2024-07-28 | |
| Enamine | EN300-76955-0.05g |
3-ethyloxan-4-one |
21398-42-5 | 95% | 0.05g |
$162.0 | 2024-05-22 | |
| Enamine | EN300-76955-0.1g |
3-ethyloxan-4-one |
21398-42-5 | 95% | 0.1g |
$241.0 | 2024-05-22 | |
| Enamine | EN300-76955-0.25g |
3-ethyloxan-4-one |
21398-42-5 | 95% | 0.25g |
$347.0 | 2024-05-22 |
3-Ethyloxan-4-one Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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